N-(2-chlorophenyl)-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-6,7,8,9-tetrahydro-5H-pyrimido[1,6-a]azepin-2-yl]acetamide
• InChI: InChI=1S/C21H22ClN5O4/c1-2-17-24-19(25-31-17)18-15-10-4-3-7-11-26(15)21(30)27(20(18)29)12-16(28)23-14-9-6-5-8-13(14)22/h5-6,8-9H,2-4,7,10-12H2,1H3,(H,23,28)
• InChI Key: WSXYHXZAHKWPPE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)C2=C3CCCCCN3C(=O)N(C2=O)CC(=O)NC4=CC=CC=C4Cl
• Molecular Formula: C21H22ClN5O4
• Molecular Weight: 443.9 g/mol

Description

N-(2-chlorophenyl)-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide is a useful research compound. Its molecular formula is C21H22ClN5O4 and its molecular weight is 443.89. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorophenyl)-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorophenyl)-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Activity

The synthesis of N-substituted acetamide derivatives of azinane-bearing 1,3,4-oxadiazole nucleus and their screening for antibacterial activity highlight the compound's relevance in developing new antibacterial agents. These compounds demonstrated moderate to significant antibacterial potentials, indicating their utility in combating bacterial infections (Kashif Iqbal et al., 2017) [https://consensus.app/papers/synthesis-nsubstituted-acetamide-derivatives-iqbal/356d9140067f522d9019001c49baed22/?utm_source=chatgpt].

Enzyme Inhibition

The evaluation of compounds for their α-glucosidase inhibitory potential, a crucial target in diabetes management, indicates that derivatives of 1,3,4-oxadiazole may have therapeutic applications in diabetes treatment. Molecular modeling and ADME predictions support these findings, suggesting these compounds could be promising drug leads (M. Iftikhar et al., 2019) [https://consensus.app/papers/five‐step-route-134‐oxadiazole-derivatives-iftikhar/2e5a07483ac251ad90323469eebd781c/?utm_source=chatgpt].

Pharmacological Evaluation

Further pharmacological evaluations of N-substituted 5-[(4-chlorophenoxy)Methyl]-1,3,4-Oxadiazole-2yl-2-Sulfanyl Acetamides indicate their potential as antibacterial agents against both gram-negative and gram-positive bacteria. In vitro screening demonstrated the anti-bacterial potential of these compounds, with specific derivatives showing remarkable activity compared to standard treatments (S. Z. Siddiqui et al., 2014) [https://consensus.app/papers/synthesis-pharmacological-evaluation-molecular-docking-siddiqui/06c4310244255df88c1e7cfd457d0130/?utm_source=chatgpt].

Anti-inflammatory and Anti-thrombotic Activities

Investigations into the anti-inflammatory and anti-thrombotic activities of 1,3,4 Oxadiazole derivatives in rats offer insights into their potential application in developing treatments for inflammation and thrombosis. Molecular docking studies further elucidate the mechanism of action, underscoring the compounds' therapeutic promise (Muhammadasim Raza Basra et al., 2019) [https://consensus.app/papers/antiinflammatory-antithrombotic-molecular-docking-basra/cea3052282a35993ae4428d8b895a938/?utm_source=chatgpt].